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Compound of Interest

Compound Name: Upleganan

Cat. No.: B12424044

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal
of Upleganan (SPR206), a novel polymyxin analogue antibiotic. The following procedural
guidance is intended to ensure the safe and effective use of this investigational compound in a
laboratory setting.

Personal Protective Equipment (PPE)

Given that Upleganan is an investigational antibiotic compound, adherence to standard
laboratory safety protocols is paramount. The following personal protective equipment should
be worn at all times when handling Upleganan:

Gloves: Chemical-resistant gloves (e.g., nitrile) are required.

Eye Protection: Safety glasses with side shields or goggles are mandatory to protect against
splashes.

Lab Coat: A standard laboratory coat should be worn to protect skin and clothing.

Respiratory Protection: If there is a risk of aerosolization of the compound in its powdered
form, a properly fitted respirator (e.g., N95) should be used.

Operational Plan: Handling and Storage
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Handling:

e Upleganan should be handled in a well-ventilated area, preferably within a chemical fume
hood, to minimize inhalation exposure.

» Avoid direct contact with skin, eyes, and clothing. In case of accidental contact, follow the
first aid measures outlined in the Safety Data Sheet (SDS).

¢ As a standard practice with any investigational compound, it is crucial to review the specific
Safety Data Sheet (SDS) for Upleganan (SPR206) provided by the supplier (e.qg.,
MedchemExpress) before use. The SDS will contain detailed information on physical and
chemical properties, toxicology, and specific handling instructions.

Storage:
o Store Upleganan in a tightly sealed container in a cool, dry, and well-ventilated area.

o Keep away from incompatible materials. Consult the SDS for a list of incompatible
substances.

Disposal Plan

The disposal of Upleganan and any contaminated materials must be conducted in accordance
with institutional, local, and national regulations for chemical and biohazardous waste.

e Solid Waste: Unused or expired Upleganan powder, as well as any materials used for its
handling (e.g., contaminated gloves, weigh boats), should be disposed of as hazardous
chemical waste.

e Liquid Waste: Solutions containing Upleganan should be collected in a designated, properly
labeled hazardous waste container. Do not pour solutions down the drain unless explicitly
permitted by your institution's environmental health and safety guidelines.

o Contaminated Labware: Glassware and other equipment that have come into contact with
Upleganan should be decontaminated or disposed of as hazardous waste.
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Quantitative Data: Minimum Inhibitory
Concentration (MIC)

Upleganan (SPR206) has demonstrated potent activity against a range of multidrug-resistant
Gram-negative bacteria. The following table summarizes its Minimum Inhibitory Concentration
(MIC) values against several key pathogens.[1][2][3][4][5][6]

Bacterial Species Strain(s) MICso (mgl/L) MICso (mgl/L)
Pseudomonas

] ATCC 27853 0.25 0.25-0.5
aeruginosa

Acinetobacter

- NCTC 13424 0.12 2
baumannii
Escherichia coli ATCC 25922 0.06 0.25
Klebsiella

) ATCC 4352
pneumoniae

Non-Morganellaceae Various Clinical
0.06 0.25
Enterobacterales Isolates

Mechanism of Action: Interaction with the Bacterial
Outer Membrane

Upleganan, as a polymyxin analogue, exerts its antibacterial effect by targeting the outer
membrane of Gram-negative bacteria. The primary mechanism involves an electrostatic
interaction with the lipopolysaccharide (LPS) molecules, which are major components of the
outer membrane.[7][8][9][10][11] This interaction disrupts the integrity of the membrane, leading
to increased permeability and eventual cell death.
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Caption: Mechanism of action of Upleganan on a Gram-negative bacterium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.medchemexpress.com/spr206-acetate.html
https://www.mdpi.com/2079-6382/13/1/47
https://pmc.ncbi.nlm.nih.gov/articles/PMC8152168/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8152168/
https://www.researchgate.net/publication/366314759_1676_Activity_of_SPR206_and_Comparator_Agents_Against_Pseudomonas_aeruginosa_and_Acinetobacter_baumannii_Causing_Infections_in_United_States_Hospitals
https://pubmed.ncbi.nlm.nih.gov/38247606/
https://pubmed.ncbi.nlm.nih.gov/38247606/
https://en.wikipedia.org/wiki/Polymyxin
https://www.researchgate.net/figure/Mechanisms-of-antibacterial-activity-of-polymyxins-in-Gram-negative-bacteria-via_fig1_349576251
https://pmc.ncbi.nlm.nih.gov/articles/PMC5046685/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5046685/
https://www.youtube.com/watch?v=0mKBxy2ddvU
https://www.quora.com/How-does-polymyxin-act-on-the-gram-negative-bacteria
https://www.benchchem.com/product/b12424044#personal-protective-equipment-for-handling-upleganan
https://www.benchchem.com/product/b12424044#personal-protective-equipment-for-handling-upleganan
https://www.benchchem.com/product/b12424044#personal-protective-equipment-for-handling-upleganan
https://www.benchchem.com/product/b12424044#personal-protective-equipment-for-handling-upleganan
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12424044?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12424044?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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